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Compound of Interest

Compound Name: 2,2-difluoro-1-phenylpropan-1-ol

CAS No.: 73611-97-9

Cat. No.: B2950435

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-difluoro-1-phenylpropan-1-ol,
a fluorinated organic compound of interest in synthetic and medicinal chemistry. The strategic

introduction of geminal fluorine atoms adjacent to a hydroxyl-bearing stereocenter imparts

unique chemical and physical properties, making it a valuable building block for the

development of novel chemical entities. This document details the fundamental

physicochemical properties, synthesis, and characterization of 2,2-difluoro-1-phenylpropan-
1-ol, offering insights for its application in research and development.

Core Molecular Attributes
2,2-difluoro-1-phenylpropan-1-ol, also known by its systematic name α-(1,1-

Difluoroethyl)benzenemethanol, is a fluorinated alcohol. The presence of the difluoromethyl

group adjacent to the benzylic alcohol moiety significantly influences its electronic properties,

acidity, and conformational behavior compared to its non-fluorinated analogue.
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Physicochemical and Structural Data
A summary of the key quantitative data for 2,2-difluoro-1-phenylpropan-1-ol is presented

below.

Property Value Source

Molecular Weight 172.175 g/mol [1]

Molecular Formula C₉H₁₀F₂O [1]

CAS Number 73611-97-9 [1]

Canonical SMILES CC(C(C1=CC=CC=C1)O)(F)F

InChI Key
XTMIRCNSUFKDAL-

UHFFFAOYSA-N
[1]

Synthesis and Mechanistic Considerations
The synthesis of 2,2-difluoro-1-phenylpropan-1-ol typically involves the introduction of the

difluoroethyl group to a benzaldehyde derivative. A common and effective method is the

nucleophilic addition of a difluoroethyl organometallic reagent to benzaldehyde.

Grignard-based Synthesis Workflow
This protocol outlines a representative synthesis via a Grignard reaction, a robust and widely

used method for C-C bond formation. The choice of an appropriate difluoroethylating agent is

critical for the success of this reaction.

Start: Benzaldehyde & Reagents Step 1: Preparation of
Difluoroethyl Grignard Reagent

Step 2: Nucleophilic Addition
to Benzaldehyde

Adds to Step 3: Aqueous Workup
(e.g., NH4Cl quench)

Forms alkoxide intermediate Step 4: Organic Extraction
(e.g., Ethyl Acetate)

Protonates to alcohol Step 5: Purification
(e.g., Column Chromatography)

Isolates crude product End Product:
2,2-difluoro-1-phenylpropan-1-ol

Yields pure compound

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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